Cas no 110451-87-1 (Benzenemethanol, 2-iodo-4,5-dimethoxy-)
110451-87-1 structure
Product Name:Benzenemethanol, 2-iodo-4,5-dimethoxy-
CAS No:110451-87-1
MF:C9H11IO3
MW:294.086315393448
CID:1193711
PubChem ID:11254869
Update Time:2025-04-20
Benzenemethanol, 2-iodo-4,5-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 2-iodo-4,5-dimethoxy-
- (2-iodo-4,5-dimethoxyphenyl)methanol
- 110451-87-1
- SCHEMBL4982275
- DTXSID20460304
- CS-0379644
-
- Inchi: 1S/C9H11IO3/c1-12-8-3-6(5-11)7(10)4-9(8)13-2/h3-4,11H,5H2,1-2H3
- InChI Key: WHSKCCLPZHCCAT-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(C=C1CO)OC)OC
Computed Properties
- Exact Mass: 293.97483
- Monoisotopic Mass: 293.97529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
Benzenemethanol, 2-iodo-4,5-dimethoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1450314-1g |
(2-Iodo-4,5-dimethoxyphenyl)methanol |
110451-87-1 | 98% | 1g |
¥10256.00 | 2024-08-09 |
Benzenemethanol, 2-iodo-4,5-dimethoxy- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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